Cas no 53276-26-9 ((R)-2-Amino-4-((((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)thio)butanoic acid)

• Product Name: (R)-2-Amino-4-((((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)thio)butanoic acid
• CAS No: 53276-26-9
• MF: C₁₄H₂₀N₆O₅S
• MW: 384.410800933838
• CID: 938246
• PubChem ID: 13231890
• Update Time: 2025-04-19

(R)-2-Amino-4-((((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)thio)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-4-((((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)thio)butanoic acid
• S-ADENOSYL-D-HOMOCYSTEINE
• AK101872
• ANW-62592
• CHEBI:166846
• CTK8B9483
• KB-209861
• S-Adenosin-5'-yl-D-homocystein
• S-adenosin-5'-yl-D-homocysteine
• S-adenosylhomocysteine
• S-adenosyl-L-homocysteine
• SureCN5273228
• (2R)-2-Amino-4-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methylsulfanyl]butanoic acid
• 53276-26-9
• (R)-2-AMINO-4-((((2S,3S,4R,5R)-5-(6-AMINO-9H-PURIN-9-YL)-3,4-DIHYDROXYTETRAHYDROFURAN-2-YL)METHYL)THIO)BUTANOICACID
• (2R)-2-Amino-4-({[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl}sulfanyl)butanoic acid
• SCHEMBL5273228
• DB-327971
• AKOS016004072
• DTXSID30530542

• MDL： MFCD00069727
• Inchi： 1S/C14H20N6O5S/c15-6(14(23)24)1-2-26-3-7-9(21)10(22)13(25-7)20-5-19-8-11(16)17-4-18-12(8)20/h4-7,9-10,13,21-22H,1-3,15H2,(H,23,24)(H2,16,17,18)/t6-,7-,9-,10-,13-/m1/s1
• InChI Key： ZJUKTBDSGOFHSH-KWGHVAAJSA-N
• SMILES： S(CC[C@H](C(=O)O)N)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 384.1218
• Monoisotopic Mass: 384.12158893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 208Ų

Experimental Properties

• PSA: 182.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxy-5'-thionucleosides